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Compound of Interest

Compound Name: Aminocarb

Cat. No.: B1665979 Get Quote

Essential safety protocols and disposal plans are critical for any laboratory professional working

with Aminocarb. This guide provides immediate, procedural, and step-by-step instructions to

ensure the safe handling and disposal of this obsolete insecticide. Adherence to these

protocols is paramount for personal safety and environmental protection.

Aminocarb, a carbamate insecticide, is a white crystalline solid that acts as an

acetylcholinesterase inhibitor.[1] Exposure can occur through inhalation, ingestion, or skin

contact, potentially causing severe health effects.[1][2]

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive PPE strategy is non-negotiable when handling Aminocarb. The following

table outlines the minimum required equipment.
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Body Part Required PPE Specifications and Rationale

Hands Chemical-resistant gloves

Unlined, elbow-length gloves

made of nitrile, butyl, or

neoprene offer good protection

against both dry and liquid

formulations.[3] Never use

leather or cotton gloves, as

they can absorb the chemical.

[3]

Body Protective clothing/suit

A clean, dry protective suit that

covers the entire body from

wrists to ankles is necessary.

[3] For highly toxic chemicals

like Aminocarb, a Tyvek

chemical safety suit is

recommended for a waterproof

barrier.[4]

Eyes and Face

Safety glasses with side

shields, goggles, or a face

shield

Use snug-fitting, non-fogging

goggles or a full-face shield,

especially when pouring or

mixing concentrates.[3] A face

shield can be worn over

goggles for enhanced

protection.[3]

Respiratory Respirator

A particulate filter respirator

(P3 filter for toxic particles) is

essential, particularly when

dealing with powders or sprays

to prevent inhalation.[2][5] For

situations with a high risk of

inhalation, a full-facepiece

reusable respirator is

recommended.[4]
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Operational Plan: Step-by-Step Handling Protocol
Preparation and Handling:

Consult the Safety Data Sheet (SDS): Before any procedure, thoroughly review the

Aminocarb SDS for specific safety information.

Work in a Ventilated Area: All work with Aminocarb should be conducted in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation exposure.[2]

Don Appropriate PPE: Before handling the substance, put on all required personal protective

equipment as detailed in the table above.

Weighing and Measuring: When weighing the solid form, do so carefully to avoid creating

dust. If possible, moisten the powder slightly to prevent dusting.[2][5]

Solution Preparation: When preparing solutions, add Aminocarb to the solvent slowly to

avoid splashing.

Avoid Contact: Do not eat, drink, or smoke in areas where Aminocarb is handled or stored.

[2]

Labeling: Clearly label all containers with the contents, concentration, and associated

hazards.

In Case of a Spill:

Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.

Contain the Spill: Prevent the spill from spreading. Do not wash away into the sewer system.

[2][5]

Absorb and Collect: For liquid spills, use an inert absorbent material. For solid spills, sweep

the substance into a covered container.[2][5] If appropriate, moisten the spilled powder first

to prevent dusting.[2][5]

Decontaminate: Clean the spill area thoroughly.
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Dispose of Waste: All contaminated materials must be disposed of as hazardous waste

according to local regulations.

Emergency First Aid Procedures
Exposure Route Immediate Action

Inhalation

Move the person to fresh air and have them rest

in a half-upright position.[2] Seek immediate

medical attention.[2]

Skin Contact

Remove contaminated clothing immediately.[2]

Rinse and then wash the skin with soap and

water.[2] Seek medical attention.[2]

Eye Contact

Immediately flush the eyes with plenty of water

for several minutes.[2] Remove contact lenses if

present and easy to do.[2] Continue rinsing and

seek medical attention.[6]

Ingestion

Rinse the mouth with water.[2] Give a slurry of

activated charcoal in water to drink.[2] Induce

vomiting only in conscious individuals and as

directed by medical personnel.[2] Seek

immediate medical attention.[2][6]

Disposal Plan: Ensuring Safe and Compliant Waste
Management
Proper disposal of Aminocarb and its containers is crucial to prevent environmental

contamination.

Container Disposal:

Never reuse empty pesticide containers for any other purpose.[7][8]

After emptying, rinse the container thoroughly. The rinse water should be used in the

application mix to avoid generating more waste.[7]
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Dispose of rinsed containers in accordance with local, regional, and national regulations.[6]

Waste Aminocarb Disposal:

Hydrolysis: Mix Aminocarb with an excess of calcium oxide (CaO) or sodium hydroxide

(NaOH) and sand or another adsorbent in a designated pit or trench in clay soil.[1] The

addition of sodium carbonate (Na2CO3) can accelerate the reaction.[1] A preliminary test

with a small amount is recommended to ensure the reaction is not too vigorous.[1]

Incineration: Large quantities of Aminocarb waste should be incinerated in a specialized

unit equipped with an effluent gas scrubbing system.[1]

Landfill: Check with local authorities for the possibility of disposal in a designated hazardous

waste landfill.[1]

Do not dispose of Aminocarb waste in the regular trash or pour it down the drain.[2][5]

Aminocarb Properties at a Glance
Property Value

Molecular Formula C11H16N2O2

Molecular Mass 208.3 g/mol

Appearance White crystalline solid[2]

Water Solubility 915 mg/L at 20°C[1]

Stability Unstable in strongly alkaline media[1]

Visualizing the Safe Handling Workflow
The following diagram illustrates the critical steps for the safe handling of Aminocarb, from

preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of Aminocarb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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